N-[5-(3-bromophenyl)-1,3,4-thiadiazol-2-yl]-N'-(4-tert-butylphenyl)urea

• IUPAC Name: 1-[5-(3-bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(4-tert-butylphenyl)urea
• InChI: InChI=1S/C19H19BrN4OS/c1-19(2,3)13-7-9-15(10-8-13)21-17(25)22-18-24-23-16(26-18)12-5-4-6-14(20)11-12/h4-11H,1-3H3,(H2,21,22,24,25)
• InChI Key: JPAOHLRBBXFAOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)C3=CC(=CC=C3)Br
• Molecular Formula: C19H19BrN4OS
• Molecular Weight: 431.4 g/mol

Description

N-[5-(3-bromophenyl)-1,3,4-thiadiazol-2-yl]-N'-(4-tert-butylphenyl)urea is a useful research compound. Its molecular formula is C19H19BrN4OS and its molecular weight is 431.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 430.04629 g/mol and the complexity rating of the compound is 479. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Urea Derivatives and Cytokinin-like Activity

Urea derivatives, including compounds similar to N-[5-(3-bromophenyl)-1,3,4-thiadiazol-2-yl]-N'-(4-tert-butylphenyl)urea, have shown significant promise in the field of plant biology. These synthetic compounds exhibit cytokinin-like activity, which surpasses that of natural adenine compounds in some cases. They are positive regulators of cell division and differentiation, extensively utilized in in vitro plant morphogenesis studies. Recent advancements in structure-activity relationship studies have led to the identification of new urea cytokinins and derivatives that specifically enhance adventitious root formation, offering potential applications in agriculture and horticulture (Ricci & Bertoletti, 2009).

Synthesis and Structural Analysis

The synthesis and structural analysis of derivatives closely related to this compound have been subjects of chemical research, aiming to explore their potential applications. For instance, the synthesis of N-(2,6-difluorobenzoyl)-N'-[5-(4-trifluoromethyl-phenyl)-1,3,4-thiadiazol-2-yl]urea and its crystal structure determination has revealed insights into its fungicidal activity against various pathogens. Such studies highlight the broader applicability of urea derivatives in developing new fungicides (Shi, 2011).

Biological Activities and Applications

Further research into urea derivatives has demonstrated their potential in various biological applications, including their role as potent inhibitors in the MAP kinase p38α, which is crucial for developing anti-inflammatory and anticancer therapies. The structure-based design and biological evaluation of these compounds have led to the discovery of inhibitors that could significantly impact the treatment of chronic diseases (Getlik et al., 2012).